Cas no 2172525-81-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocycloheptane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocycloheptane-1-carboxylic acid
• CAS No: 2172525-81-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6213866
• PubChem ID: 165504937
• Update Time: 2025-09-27

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocycloheptane-1-carboxylic acid
• EN300-1483019
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cycloheptane-1-carboxylic acid
• 2172525-81-2

• Inchi： 1S/C28H34N2O5/c1-19(25(31)30-28(26(32)33)15-8-2-3-9-16-28)14-17-29-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,2-3,8-9,14-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： WAKCAAVJGACOFV-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCCC1)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocycloheptane-1-carboxylic acid

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocycloheptane-1-carboxylic acid: A Comprehensive Overview

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocycloheptane-1-carboxylic acid, with the CAS number 2172525-81-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its complex structure, which combines elements of fluorenylmethoxycarbonyl (Fmoc) protecting groups, cyclic heptane frameworks, and amino acid derivatives. Its unique properties make it a valuable tool in various applications, including drug delivery systems, bioconjugation, and the development of advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This group, derived from 9H-fluorenol, is widely used in peptide synthesis as a protecting group for amino acids. The integration of the Fmoc group into the molecule ensures stability during synthesis while providing a removable protective layer for subsequent modifications. The cycloheptane ring, another key structural component, contributes to the molecule's rigidity and stability, making it suitable for applications that require robust chemical frameworks.

Recent studies have highlighted the potential of this compound in the development of bioconjugate materials. Researchers have demonstrated that the Fmoc group can be selectively cleaved under specific conditions, enabling precise control over the release of bioactive molecules. This property is particularly advantageous in drug delivery systems, where controlled release mechanisms are critical for optimizing therapeutic outcomes. Additionally, the presence of the cycloheptane ring enhances the molecule's compatibility with biological systems, reducing potential immunogenic responses.

Another area of interest lies in the compound's application in nanomaterials synthesis. The combination of Fmoc and cycloheptane moieties provides a platform for constructing self-assembling nanostructures. These structures have shown promise in enhancing drug solubility and bioavailability, addressing one of the major challenges in pharmaceutical development. Furthermore, the molecule's ability to form stable complexes with various cargo molecules makes it a versatile candidate for targeted drug delivery systems.

In terms of physical properties, this compound exhibits a high degree of thermal stability and excellent solubility in organic solvents. These characteristics make it ideal for use in organic synthesis reactions that require precise control over reaction conditions. Moreover, its optical properties have been studied extensively, revealing potential applications in optoelectronic materials and sensors.

The latest research has also explored the use of this compound in biomedical imaging. By incorporating fluorescent tags into its structure, scientists have developed probes that can track cellular processes with high precision. This advancement opens new avenues for diagnostic tools and real-time monitoring of therapeutic interventions.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocycloheptane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and functional properties positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.